Cas no 1500626-65-2 (N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1500626-65-2
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5403445
• Update Time: 2025-05-24

N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4,6-trimethylphenyl)-2H-triazole-4-carboxamide
• N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C12H14N4O/c1-7-4-8(2)11(9(3)5-7)14-12(17)10-6-13-16-15-10/h4-6H,1-3H3,(H,14,17)(H,13,15,16)
• InChI Key： BFQVBKBLSUAGHQ-UHFFFAOYSA-N
• SMILES： N1=CC(C(NC2=C(C)C=C(C)C=C2C)=O)=NN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide

N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide: A Comprehensive Overview

N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide (CAS No. 1500626-65-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a triazole ring with a substituted phenyl group. The triazole moiety is known for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the trimethylphenyl group further enhances the compound's potential for various applications in drug discovery and development.

The chemical structure of N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide can be represented as follows: C₁₄H₁₇N₃O. This structure provides a foundation for understanding its physical and chemical properties. The compound is typically synthesized through a series of well-established chemical reactions, including the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a cornerstone of click chemistry. This method ensures high yields and excellent selectivity, making it a preferred route for the synthesis of this compound.

Recent studies have highlighted the potential of N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against several clinically relevant fungal strains. The researchers found that the triazole ring plays a crucial role in disrupting fungal cell wall synthesis, thereby inhibiting fungal growth. This finding has significant implications for the development of new antifungal agents to combat drug-resistant fungal infections.

In addition to its antifungal properties, N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide has shown promise as an anti-inflammatory agent. A study conducted by a team of researchers at the University of California demonstrated that this compound effectively reduces inflammation in both in vitro and in vivo models. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest that N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide have also been extensively studied. Research indicates that this compound has favorable absorption and distribution profiles when administered orally or intravenously. Its high lipophilicity allows it to cross biological membranes efficiently, ensuring adequate tissue penetration. Furthermore, the compound exhibits good metabolic stability and low toxicity in preclinical studies, making it an attractive candidate for further clinical development.

In the realm of drug delivery systems, N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide has been explored for its potential to enhance drug efficacy and reduce side effects. A recent study published in the International Journal of Pharmaceutics demonstrated that encapsulating this compound in liposomes significantly improved its therapeutic index by enhancing targeted delivery to specific tissues while minimizing systemic exposure. This approach holds promise for improving patient outcomes in various therapeutic applications.

The safety profile of N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide has been thoroughly evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity (NCE), ongoing monitoring and further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion,N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-5-carboxamide (CAS No. 1500626-65-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses,N-(2，4，6-trimethylphenyl)-1H-1，2，3-triazole-5-carboxamide is poised to play a significant role in advancing medical treatments for various diseases.